![molecular formula C20H17N3O5S B2482436 (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)acrylamide CAS No. 476462-34-7](/img/structure/B2482436.png)
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)acrylamide
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Description
(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)acrylamide is a useful research compound. Its molecular formula is C20H17N3O5S and its molecular weight is 411.43. The purity is usually 95%.
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Scientific Research Applications
Chemical and Biochemical Properties
Acrylamide, a compound related to the chemical structure , is a reactive molecule used worldwide to synthesize polyacrylamide. Polyacrylamide finds numerous applications as a soil conditioner, in wastewater treatment, and in the cosmetic, paper, and textile industries. It also serves as a solid support for protein separation by electrophoresis due to its ability to form gels. The extensive study of acrylamide's effects in cells, tissues, animals, and humans highlights the need for a better understanding of its formation, distribution in food, and role in human health, given its potential exposure from both external sources and the diet (Friedman, 2003).
Industrial Applications and Safety
Acrylamide is not only a synthetic monomer with a wide range of industrial applications but also a by-product found in heat-treated carbohydrate-rich foods. This discovery has sparked intensive investigations into its occurrence, chemistry, agricultural practices, and toxicology to establish potential risks to human health. Efforts include developing analytical and mechanistic aspects of acrylamide formation and summarizing progress made by the European food industries in key areas, demonstrating the complex relationship between food composition, processing conditions, and acrylamide formation (Taeymans et al., 2004).
Potential Health Implications
The neurotoxicity of acrylamide has been documented, with subchronic exposure causing neuropathies and other neurological effects. The detailed action mechanism, focusing on the damage to nerve terminals and alterations in the central nervous system, underscores the importance of understanding acrylamide's neurotoxic properties, especially in work-related exposures (Pennisi et al., 2013).
Properties
IUPAC Name |
(Z)-3-(1,3-benzodioxol-5-yl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5S/c1-25-13-5-6-14(16(10-13)26-2)19-22-23-20(29-19)21-18(24)8-4-12-3-7-15-17(9-12)28-11-27-15/h3-10H,11H2,1-2H3,(H,21,23,24)/b8-4- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPHNKDAFAOMFGS-YWEYNIOJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NN=C(S2)NC(=O)C=CC3=CC4=C(C=C3)OCO4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)C2=NN=C(S2)NC(=O)/C=C\C3=CC4=C(C=C3)OCO4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.